Cas no 159639-80-2 (5-Methylisocytidine)

• Product Name: 5-Methylisocytidine
• CAS No: 159639-80-2
• MF: C₁₀H₁₅N₃O₅
• MW: 257.243202447891
• CID: 2952179
• Update Time: 2025-10-29

5-Methylisocytidine Chemical and Physical Properties

Names and Identifiers

• 5-Methylisocytidine
• 2-Amino-5-methyl-1-beta-D-ribofuranosyl-4(1H)-pyrimidinone
• 2-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one
• 2-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-4(1H)-one
• F12749
• A900278

• Inchi： 1S/C10H15N3O5/c1-4-2-13(10(11)12-8(4)17)9-7(16)6(15)5(3-14)18-9/h2,5-7,9,14-16H,3H2,1H3,(H2,11,12,17)/t5-,6-,7-,9-/m1/s1
• InChI Key： JUFWRFOUTDSMSO-JXOAFFINSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N)=NC(C(C)=C1)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: -2
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (17 g/l) (25 º C),

Additional information on 5-Methylisocytidine

Introduction to 5-Methylisocytidine (CAS No: 159639-80-2)

5-Methylisocytidine, with the chemical identifier CAS No: 159639-80-2, is a naturally occurring nucleoside derivative that has garnered significant attention in the field of chemobiology and pharmacology. This compound belongs to the class of methylated cytidine analogs, which have been extensively studied for their potential biological activities and therapeutic applications. The structural modification of cytidine by the addition of a methyl group at the 5-position enhances its stability and bioavailability, making it a promising candidate for various biomedical applications.

The chemical structure of 5-Methylisocytidine consists of a pyrimidine ring fused with a ribose sugar, with a methyl group attached to the 5-position of the pyrimidine ring. This unique structural feature contributes to its distinct pharmacokinetic and pharmacodynamic properties, distinguishing it from other nucleoside analogs. The compound is soluble in water and exhibits good metabolic stability, which makes it suitable for formulation in pharmaceutical products designed for systemic administration.

In recent years, 5-Methylisocytidine has been the subject of numerous preclinical and clinical studies due to its multifaceted biological activities. One of the most notable areas of research has been its role in modulating epigenetic mechanisms. Epigenetic modifications, such as DNA methylation and histone modifications, play a crucial role in regulating gene expression without altering the underlying DNA sequence. 5-Methylisocytidine has been shown to interfere with DNA methylation patterns by acting as a substrate for DNA methyltransferases, thereby influencing gene silencing or activation.

Studies have demonstrated that 5-Methylisocytidine can inhibit DNA methylation in various cell types, leading to changes in gene expression profiles that may have therapeutic implications in diseases associated with aberrant methylation patterns. For instance, research has suggested that this compound may be effective in treating certain types of cancer by reversing hypermethylation of tumor suppressor genes. Additionally, it has shown promise in neurodegenerative diseases where dysregulation of DNA methylation is implicated.

Another area where 5-Methylisocytidine has shown significant potential is in the treatment of inflammation and immune disorders. Chronic inflammation is a hallmark of many diseases, including autoimmune conditions and metabolic disorders. Preclinical studies have indicated that 5-Methylisocytidine can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity makes it a candidate for therapeutic intervention in conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to modulate immune responses has also raised interest in its potential use as an immunomodulatory agent. By influencing immune cell function and differentiation, 5-Methylisocytidine may help in balancing the immune system, which is particularly relevant in conditions where immune dysregulation plays a key role. For example, it has been explored as a potential treatment for allergies and asthma by reducing excessive Th2 cell responses.

Recent advancements in synthetic chemistry have allowed for the development of more potent derivatives of 5-Methylisocytidine, enhancing its therapeutic efficacy while minimizing side effects. These derivatives are being tested in various preclinical models to evaluate their safety and efficacy profiles. The improved understanding of the molecular mechanisms underlying the actions of 5-Methylisocytidine has also led to the identification of new targets for drug development.

The pharmaceutical industry has taken notice of these findings, leading to several clinical trials investigating the use of 5-Methylisocytidine in human patients. Early-phase trials have shown encouraging results, particularly in patients with certain types of cancer where it has demonstrated antitumor activity by inducing apoptosis and inhibiting tumor growth. Additionally, trials focusing on neurodegenerative diseases are underway, with preliminary data suggesting potential benefits in slowing disease progression.

Future research directions include exploring combination therapies involving 5-Methylisocytidine with other drugs or small molecules to enhance therapeutic outcomes. The compound's versatility makes it an attractive candidate for combination regimens aimed at targeting multiple disease pathways simultaneously. Furthermore, studies are being conducted to optimize delivery systems for 5-Methylisocytidine, such as nanoparticles or liposomes, to improve bioavailability and targeted delivery to affected tissues.

In conclusion, 5-Methylisocytidine (CAS No: 159639-80-2) is a promising compound with diverse biological activities that make it valuable in both research and clinical settings. Its ability to modulate epigenetic mechanisms, inhibit inflammation, and influence immune responses positions it as a versatile therapeutic agent with potential applications across multiple disease areas. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, 5-Methylisocytidine is poised to play an increasingly important role in modern medicine.